Cas no 416870-32-1 (N-[(4-Methoxyphenyl)methyl]-3-methylcyclohexan-1-amine)

N-[(4-Methoxyphenyl)methyl]-3-methylcyclohexan-1-amine is a chiral amine derivative featuring a cyclohexyl backbone substituted with a methyl group and a 4-methoxybenzylamine moiety. Its structural characteristics make it a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active compounds. The presence of the methoxy group enhances electronic modulation, while the cyclohexyl framework contributes to conformational stability. This compound is suitable for applications in asymmetric synthesis, ligand design, and medicinal chemistry due to its potential for stereoselective transformations. Its well-defined reactivity profile and compatibility with various reaction conditions underscore its utility in advanced synthetic workflows.
N-[(4-Methoxyphenyl)methyl]-3-methylcyclohexan-1-amine structure
416870-32-1 structure
Product Name:N-[(4-Methoxyphenyl)methyl]-3-methylcyclohexan-1-amine
CAS No:416870-32-1
MF:C15H23NO
MW:233.349224328995
CID:5048864
Update Time:2025-10-28

N-[(4-Methoxyphenyl)methyl]-3-methylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

    • N-[(4-methoxyphenyl)methyl]-3-methylcyclohexan-1-amine
    • Cambridge id 5465653
    • Oprea1_015423
    • N-(4-Methoxybenzyl)-3-methylcyclohexan-1-amine
    • N-[(4-Methoxyphenyl)methyl]-3-methylcyclohexan-1-amine
    • Inchi: 1S/C15H23NO/c1-12-4-3-5-14(10-12)16-11-13-6-8-15(17-2)9-7-13/h6-9,12,14,16H,3-5,10-11H2,1-2H3
    • InChI Key: NFMRIHJKMQOQOC-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)CNC1CCCC(C)C1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 211
  • XLogP3: 3.5
  • Topological Polar Surface Area: 21.3

N-[(4-Methoxyphenyl)methyl]-3-methylcyclohexan-1-amine Pricemore >>

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Additional information on N-[(4-Methoxyphenyl)methyl]-3-methylcyclohexan-1-amine

N-[(4-Methoxyphenyl)methyl]-3-methylcyclohexan-1-amine: A Comprehensive Overview

N-[(4-Methoxyphenyl)methyl]-3-methylcyclohexan-1-amine, also known by its CAS number 416870-32-1, is a complex organic compound with a diverse range of applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a cyclohexane ring with a substituted phenyl group and an amine functional group. The presence of these functional groups imparts the compound with versatile chemical properties, making it a valuable intermediate in various synthetic pathways.

The synthesis of N-[(4-Methoxyphenyl)methyl]-3-methylcyclohexan-1-amine involves a series of well-established organic reactions, including nucleophilic substitution, Friedel-Crafts alkylation, and amine alkylation. Recent advancements in catalytic methods have enabled the efficient and selective preparation of this compound, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction rates and improve yields.

One of the most significant applications of N-[(4-Methoxyphenyl)methyl]-3-methylcyclohexan-1-amine is in the development of bioactive molecules. Studies have shown that this compound exhibits potential as a lead molecule in drug discovery programs targeting various therapeutic areas, such as neurodegenerative diseases and cancer. Its ability to modulate key biological pathways makes it an attractive candidate for further exploration in preclinical studies.

In addition to its pharmaceutical applications, N-[(4-Methoxyphenyl)methyl]-3-methylcyclohexan-1-amine has found utility in agrochemical research. Its role as an intermediate in the synthesis of herbicides and insecticides has been extensively investigated. Recent research highlights its potential as a component in eco-friendly agricultural solutions, contributing to sustainable pest management practices.

The physical and chemical properties of N-[ (4-Methoxyphenyl) methyl ] - 3 - methylcyclohexan - 1 - amine have been thoroughly characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies provide insights into its molecular conformation, stability, and reactivity under different conditions. Understanding these properties is crucial for optimizing its use in various industrial processes.

From a materials science perspective, N-[ (4-Methoxyphenyl) methyl ] - 3 - methylcyclohexan - 1 - amine has shown promise as a precursor for the synthesis of advanced polymers and materials with tailored mechanical and electronic properties. Its ability to form stable covalent bonds with other monomers makes it a valuable building block in polymer chemistry.

Recent research has also focused on the environmental fate and toxicity of N-[ (4-Methoxyphenyl) methyl ] - 3 - methylcyclohexan - 1 - amine. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its potential ecological impact. This information is critical for ensuring the safe handling and disposal of this compound in industrial settings.

In conclusion, N-[ (4-Methoxyphenyl) methyl ] - 3 - methylcyclohexan - 1 - amine (CAS No: 416870-32-1) is a versatile organic compound with significant potential across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in modern chemical innovation.

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